Cas no 102808-02-6 (4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde)

• Product Name: 4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde
• CAS No: 102808-02-6
• MF: C₅H₃F₃N₂O
• MW: 164.085331201553
• MDL: MFCD10696737
• CID: 1096801
• PubChem ID: 15261304
• Update Time: 2025-07-25

4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-1H-Imidazole-2-carboxaldehyde
• 4-(TRIFLUOROMETHYL)-1H-IMIDAZOLE-2-CARBALDEHYDE
• 5-(trifluoromethyl)-1H-imidazole-2-carbaldehyde
• 2-(carboxaldehyde)-4(5)-(trifluoromethyl)imidazole
• AB58043
• AGN-PC-00ONL2
• CTK8G4597
• 5-(Trifluoromethyl)-1H-Imidazole-2-Carbaldehyde(WX624217)
• 1H-Imidazole-2-carboxaldehyde, 5-(trifluoromethyl)-
• FYKPCRCNMFOTHP-UHFFFAOYSA-N
• DB-413271
• CEA80802
• -5(Trifluoromethyl)-1H-Imidazole-2-Carbaldehyde
• AKOS024197482
• AKOS006305318
• SY124011
• CS-0044861
• 102808-02-6
• EN300-179106
• 5-(Trifluoromethyl)imidazole-2-carbaldehyde
• MFCD10696737
• SCHEMBL17351370
• AS-39603
• Z1198276807
• DTXSID601232802
• SCHEMBL2826172
• F2147-3288
• A903821
• 4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde

• MDL： MFCD10696737
• Inchi： 1S/C5H3F3N2O/c6-5(7,8)3-1-9-4(2-11)10-3/h1-2H,(H,9,10)
• InChI Key： FYKPCRCNMFOTHP-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=O)N1)(F)F

Computed Properties

• Exact Mass: 164.01979
• Monoisotopic Mass: 164.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 0.8

Experimental Properties

• PSA: 45.75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde

Introduction to 4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde (CAS No. 102808-02-6)

4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde, identified by the chemical abstracts service number 102808-02-6, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde features a trifluoromethyl group attached to an imidazole core, which confers unique electronic and steric properties making it a valuable intermediate in the synthesis of biologically active molecules. The presence of the aldehyde functionality at the 2-position of the imidazole ring enhances its reactivity, enabling diverse chemical transformations that are pivotal for drug discovery and development.

The trifluoromethyl group is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity. Its incorporation into molecules often leads to improved pharmacokinetic profiles and enhanced biological activity. In the context of 4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde, this substituent likely contributes to the compound's potential as a precursor for therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

Recent advancements in synthetic methodologies have enabled more efficient access to this compound, making it more accessible for industrial applications. The synthesis of 4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde typically involves multi-step reactions starting from commercially available precursors, often employing palladium-catalyzed cross-coupling reactions or nucleophilic substitutions. These synthetic strategies have been refined to improve yield and purity, ensuring that researchers can reliably incorporate this building block into their molecular architectures.

One of the most compelling aspects of 4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde is its utility as a key intermediate in the preparation of more complex pharmacophores. The aldehyde group can undergo condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively. These derivatives have shown promise in various biological assays, including antimicrobial and anti-inflammatory activities. Furthermore, the imidazole core is a common motif in many bioactive molecules, particularly those targeting bacterial enzymes or viral proteases.

In the realm of drug discovery, 4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde has been explored as a scaffold for developing novel inhibitors of enzymes involved in cancer metabolism. For instance, studies have demonstrated its potential in modulating the activity of isocitrate dehydrogenases (IDHs), which are critical enzymes in cellular energy metabolism. Mutations in IDH enzymes have been implicated in various cancers, making them attractive targets for therapeutic intervention. The trifluoromethyl group in 4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde may enhance binding interactions with these enzymes, potentially leading to more potent inhibitors.

Another area where this compound has garnered attention is in the development of antiviral agents. The imidazole ring is structurally similar to purine and pyrimidine bases found in nucleic acids, suggesting that derivatives of 4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde could interfere with viral replication by competing with natural nucleobases or inhibiting viral polymerases. Preliminary studies have shown that certain imidazole-based compounds exhibit inhibitory effects against RNA viruses, highlighting the potential of this scaffold for antiviral drug design.

The reactivity of the aldehyde group also allows for further functionalization through oxidation or reduction reactions. For example, oxidation of the aldehyde can yield an imide derivative, which may exhibit different biological properties compared to the parent compound. Similarly, reduction can produce an alcohol, which can be further modified into ethers or esters. These transformations provide chemists with a versatile toolkit for generating a wide array of derivatives with tailored properties.

From a computational chemistry perspective, virtual screening techniques have been employed to identify novel analogs of 4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde with enhanced binding affinity or selectivity. Molecular docking studies have revealed that small modifications around the trifluoromethyl group and the imidazole ring can significantly impact binding interactions with target proteins. These insights have guided synthetic efforts toward optimizing lead compounds for clinical development.

The role of 4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde as a building block extends beyond small-molecule drug discovery. It has also been utilized in materials science applications, particularly in the synthesis of organic semiconductors and ligands for metal-organic frameworks (MOFs). The electronic properties imparted by the trifluoromethyl group make it an attractive component for designing materials with specific optoelectronic characteristics.

In conclusion,4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde (CAS No. 102808-02-6) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new therapeutic opportunities and advanced synthetic methodologies emerge,4-(trifluoromethyl)-1H-imidazole-2-carbaldehyde will undoubtedly remain at the forefront of molecular innovation.